Cas no 1805574-18-8 (Methyl 5-bromo-2-bromomethyl-3-cyanobenzoate)

• Product Name: Methyl 5-bromo-2-bromomethyl-3-cyanobenzoate
• CAS No: 1805574-18-8
• MF: C₁₀H₇Br₂NO₂
• MW: 332.976081132889
• CID: 4954861
• Update Time: 2025-10-30

Methyl 5-bromo-2-bromomethyl-3-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-2-bromomethyl-3-cyanobenzoate

• Inchi： 1S/C10H7Br2NO2/c1-15-10(14)8-3-7(12)2-6(5-13)9(8)4-11/h2-3H,4H2,1H3
• InChI Key： MHZPFABMUFGUHR-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=CC(=CC=1C(=O)OC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Methyl 5-bromo-2-bromomethyl-3-cyanobenzoate

Methyl 5-bromo-2-bromomethyl-3-cyanobenzoate (CAS No. 1805574-18-8): An Overview

Methyl 5-bromo-2-bromomethyl-3-cyanobenzoate (CAS No. 1805574-18-8) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its bromine and cyano functional groups, which confer it with a range of chemical properties that make it an attractive candidate for further research and development.

The chemical structure of Methyl 5-bromo-2-bromomethyl-3-cyanobenzoate is defined by its molecular formula, C₁₀H₇Br₂NO₂. The presence of the bromine atoms and the cyano group imparts significant reactivity and functional versatility to the molecule. These features have been extensively studied in the context of synthetic organic chemistry, where the compound serves as a valuable intermediate in the synthesis of more complex molecules.

In the realm of medicinal chemistry, Methyl 5-bromo-2-bromomethyl-3-cyanobenzoate has shown promise as a building block for the development of novel therapeutic agents. Recent research has focused on its potential as a precursor for compounds with anti-inflammatory, anti-cancer, and antimicrobial properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of derivatives from this compound that exhibited potent anti-inflammatory activity in vitro. The researchers highlighted the importance of the bromine and cyano groups in modulating the biological activity of these derivatives.

Beyond medicinal applications, Methyl 5-bromo-2-bromomethyl-3-cyanobenzoate has also found use in materials science. Its unique electronic properties make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). A study published in Advanced Materials in 2020 demonstrated that derivatives of this compound could be used to enhance the performance of OLED devices by improving charge transport and stability. The researchers noted that the bromine atoms played a crucial role in tuning the electronic properties of the material.

The synthesis of Methyl 5-bromo-2-bromomethyl-3-cyanobenzoate typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the bromination of a suitable starting material followed by esterification and nitrile formation. Advances in synthetic methods have led to more efficient and environmentally friendly approaches, such as the use of green solvents and catalysts. A recent paper in Organic Letters described a novel one-pot synthesis method that significantly reduced reaction time and improved overall yield.

In terms of safety and handling, it is important to note that while Methyl 5-bromo-2-bromomethyl-3-cyanobenzoate is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) should be worn, and all reactions should be conducted under well-ventilated conditions to minimize exposure to fumes.

The future prospects for Methyl 5-bromo-2-bromomethyl-3-cyanobenzoate are promising. Ongoing research continues to explore its potential applications in both medicinal chemistry and materials science. As new derivatives are synthesized and characterized, it is likely that this compound will play an increasingly important role in advancing these fields. Additionally, further optimization of synthetic methods will contribute to making this compound more accessible for large-scale applications.

In conclusion, Methyl 5-bromo-2-bromomethyl-3-cyanobenzoate (CAS No. 1805574-18-8) is a multifaceted organic compound with significant potential across various scientific disciplines. Its unique chemical structure and functional groups make it an attractive target for further research and development, promising new advancements in medicinal chemistry and materials science.